Cas no 6610-24-8 (9-Hexadecenoic acid,sodium salt (1:1), (9Z)-)

• Product Name: 9-Hexadecenoic acid,sodium salt (1:1), (9Z)-
• CAS No: 6610-24-8
• MF: C₁₆H₂₉NaO₂
• MW: 276.390036344528
• CID: 508777
• PubChem ID: 23688479
• Update Time: 2025-11-02

9-Hexadecenoic acid,sodium salt (1:1), (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Hexadecenoic acid,sodium salt (1:1), (9Z)-
• sodium (Z)-hexadec-9-enoate
• sodium,hexadec-9-enoate
• sodium (9E)-hexadec-9-enoate
• EINECS 229-562-7
• SCHEMBL141872
• 9KXN90LI9Y
• Palmitoleic Acid (sodium salt)
• DTXSID901016441
• 6610-24-8
• NS00081741
• sodium;(Z)-hexadec-9-enoate
• sodium palmitoleate
• Q27272684
• UNII-9KXN90LI9Y
• Sodium(Z)-hexadec-9-enoate
• Palmitoleic acid (sodium)
• HY-W011873A
• CS-0107444
• AQADNICIQOBXGR-CFYXSCKTSA-M

• Inchi： 1S/C16H30O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h7-8H,2-6,9-15H2,1H3,(H,17,18);/q;+1/p-1/b8-7-;
• InChI Key： AQADNICIQOBXGR-CFYXSCKTSA-M
• SMILES： [Na+].[O-]C(CCCCCCC/C=C\CCCCCC)=O

Computed Properties

• Exact Mass: 276.20667
• Monoisotopic Mass: 276.206525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Boiling Point: 363.6°C at 760 mmHg
• Flash Point: 239.2°C
• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 9-Hexadecenoic acid,sodium salt (1:1), (9Z)-

9-Hexadecenoic Acid, Sodium Salt (1:1), (9Z)-: Properties, Applications, and Market Insights

9-Hexadecenoic acid, sodium salt (1:1), (9Z)- (CAS No. 6610-24-8) is a sodium salt derivative of palmitoleic acid, a monounsaturated fatty acid. This compound, also known as sodium palmitoleate, has garnered significant attention in recent years due to its versatile applications in cosmetics, pharmaceuticals, and industrial formulations. With the increasing demand for bio-based and sustainable ingredients, 9-Hexadecenoic acid sodium salt has emerged as a key player in green chemistry initiatives.

The chemical structure of (9Z)-9-Hexadecenoic acid sodium salt features a 16-carbon chain with a cis double bond at the 9th position, contributing to its unique physicochemical properties. This molecular configuration enhances its solubility in water, making it an excellent candidate for emulsification and surfactant applications. Researchers have noted its potential as a natural emulsifier in cosmetic formulations, particularly in skincare products targeting moisture retention and barrier function improvement.

In the pharmaceutical sector, sodium palmitoleate (CAS 6610-24-8) has shown promise in drug delivery systems. Its amphiphilic nature allows for the formation of micelles, which can encapsulate hydrophobic active pharmaceutical ingredients. Recent studies published in the Journal of Controlled Release highlight its potential as a biocompatible carrier for targeted drug delivery, especially in topical applications where skin permeation enhancement is desired.

The cosmetic industry has witnessed growing interest in 9-Hexadecenoic acid derivatives as consumers increasingly seek clean-label, plant-based alternatives to synthetic ingredients. Market analysis from Grand View Research indicates that the global demand for fatty acid salts in personal care products is projected to grow at a CAGR of 5.8% from 2023 to 2030. This natural surfactant aligns perfectly with the clean beauty movement, offering formulators a sustainable option that meets eco-conscious consumer expectations.

From a biochemical perspective, the (9Z)-9-Hexadecenoic acid sodium salt demonstrates interesting metabolic properties. As a derivative of omega-7 fatty acids, it participates in lipid metabolism pathways that influence cellular signaling and membrane fluidity. These characteristics have sparked research into its potential nutraceutical applications, particularly in metabolic health support formulations.

Industrial applications of CAS 6610-24-8 extend to corrosion inhibition and metalworking fluids. The compound's ability to form protective films on metal surfaces makes it valuable in manufacturing processes where lubrication and surface protection are required. Recent innovations in green chemistry have explored its use as a biodegradable additive in industrial lubricants, addressing environmental concerns associated with traditional petroleum-based products.

Quality control of 9-Hexadecenoic acid, sodium salt (1:1), (9Z)- involves rigorous analytical methods including HPLC, GC-MS, and NMR spectroscopy. The purity specification typically exceeds 98%, with stringent limits on heavy metal content and residual solvents. These quality standards ensure its suitability for sensitive applications in pharmaceuticals and personal care products.

The synthesis of sodium palmitoleate (6610-24-8) typically involves saponification of palmitoleic acid derived from natural sources such as macadamia nut oil or sea buckthorn oil. This production method aligns with green chemistry principles, utilizing renewable feedstocks and minimizing hazardous byproducts. Manufacturers are increasingly adopting enzymatic processes to enhance the sustainability profile of this bio-based chemical.

Storage and handling recommendations for (9Z)-9-Hexadecenoic acid sodium salt emphasize protection from moisture and oxidation. Proper packaging in airtight containers with nitrogen blanketing helps maintain product stability. These precautions preserve the compound's efficacy in various applications while extending shelf life.

Emerging research directions for CAS 6610-24-8 include exploration of its antimicrobial properties and potential applications in food preservation. Preliminary studies suggest that this fatty acid salt may exhibit selective antimicrobial activity against certain pathogens while being compatible with beneficial microorganisms. Such properties could position it as a natural preservative alternative in food and cosmetic formulations.

The regulatory status of 9-Hexadecenoic acid, sodium salt (1:1), (9Z)- varies by region and application. In cosmetic use, it is generally recognized as safe when used in accordance with good manufacturing practices. For pharmaceutical applications, compliance with relevant pharmacopeia standards is essential. Manufacturers should consult current regulations to ensure proper classification and labeling.

Market trends indicate growing interest in omega-7 fatty acid derivatives like sodium palmitoleate, driven by increasing awareness of their potential health and cosmetic benefits. Industry analysts note particular demand growth in Asia-Pacific markets, where consumers are rapidly adopting advanced skincare ingredients. This regional market dynamic presents opportunities for suppliers of high-quality CAS 6610-24-8 products.

Technical specifications for (9Z)-9-Hexadecenoic acid sodium salt typically include parameters such as acid value, iodine value, and peroxide value. These quality indicators help formulators assess the material's suitability for specific applications. Advanced characterization techniques like differential scanning calorimetry provide additional insights into the compound's thermal behavior in various formulations.

Future research directions for 9-Hexadecenoic acid sodium salt may explore its potential in nanotechnology applications. The compound's surfactant properties could facilitate the development of novel nanocarrier systems for targeted delivery applications. Such innovations would further expand the utility of this versatile bio-based chemical in advanced material science.

In conclusion, 9-Hexadecenoic acid, sodium salt (1:1), (9Z)- (CAS No. 6610-24-8) represents a multifaceted compound with growing importance across multiple industries. Its combination of natural origin, functional properties, and formulation versatility positions it as a valuable ingredient in the transition toward more sustainable chemical solutions. As research continues to uncover new applications and benefits, this fatty acid salt is poised to play an increasingly significant role in green chemistry innovations.